(Z)-1-Methylhex-3-enyl butyrate

• CAS No.: 94088-12-7
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: [(Z)-hept-4-en-2-yl] butanoate
• InChI: InChI=1S/C11H20O2/c1-4-6-7-9-10(3)13-11(12)8-5-2/h6-7,10H,4-5,8-9H2,1-3H3/b7-6-
• InChI Key: WIBPCRFLIFYVAN-SREVYHEPSA-N
• SMILES: CCCC(=O)OC(C)CC=CCC
• Isomeric SMILES: CCCC(=O)OC(C)C/C=C\CC

Description

(Z)-1-Methylhex-3-enyl butyrate is an ester compound characterized by a branched alkyl chain with a Z-configured double bond at the 3-position of the hexenyl moiety and a butyrate ester group. Its molecular formula is C₁₁H₂₀O₂, with a molecular weight of 184.28 g/mol. This compound is structurally distinct due to the methyl substituent at the 1-position of the hexenyl chain, which influences its physical and olfactory properties. Esters like this are widely utilized in flavor and fragrance industries due to their fruity and green odor profiles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares (Z)-1-Methylhex-3-enyl butyrate with analogous esters, emphasizing structural variations, odor characteristics, and applications:

Compound Name	Molecular Formula	Double Bond Position/Configuration	Key Structural Features	Odor Profile	Key Applications/Findings
(Z)-1-Methylhex-3-enyl butyrate	C₁₁H₂₀O₂	3 (Z)	1-methyl branch on hexenyl chain	Fruity, green	Potential flavor enhancer (inferred)
(Z)-3-Hexen-1-yl butyrate	C₁₀H₁₈O₂	3 (Z)	Linear hexenyl chain	Fruity, fresh	Dominant ester in Wuyi Rock tea fermentation
(E)-3-Hexen-1-yl butyrate	C₁₀H₁₈O₂	3 (E)	Linear hexenyl chain, E-isomer	Milder fruity	Secondary contributor in tea aroma
(Z)-3,5-Hexadienyl butyrate	C₁₀H₁₄O₂	3 (Z), 5 (Z)	Conjugated diene system	Grassy, pungent	Higher reactivity, niche fragrance applications

Key Observations:

Structural Impact on Odor: The 1-methyl branch in (Z)-1-Methylhex-3-enyl butyrate likely enhances hydrophobicity, prolonging its retention in olfactory receptors compared to linear analogs like (Z)-3-Hexen-1-yl butyrate. This could intensify its fruity-green aroma . Stereochemistry: The Z-configuration in hexenyl esters is associated with fresher, greener notes compared to E-isomers, which are milder . Conjugated Double Bonds: (Z)-3,5-Hexadienyl butyrate’s diene system may impart a sharper, grassier odor but reduces stability due to increased reactivity .

Industrial Relevance :

• Linear esters like (Z)-3-Hexen-1-yl butyrate are prevalent in natural products (e.g., tea aromas), where their content increases during fermentation .
• Branched esters like (Z)-1-Methylhex-3-enyl butyrate may offer tailored fragrance profiles in synthetic formulations due to structural uniqueness.

Physical Properties: Boiling Points: Branching typically reduces boiling points compared to linear isomers. For example, (Z)-1-Methylhex-3-enyl butyrate likely has a lower boiling point than (Z)-3-Hexen-1-yl butyrate. Solubility: Increased branching may enhance solubility in non-polar solvents, influencing extraction methods.